Cas no 2167351-45-1 (Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-)

• Product Name: Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-
• CAS No: 2167351-45-1
• MF: C₈H₅BrF₄
• MW: 257.02291560173
• CID: 5164381
• Update Time: 2025-06-19

Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-

• Inchi： 1S/C8H5BrF4/c1-4-6(10)3-2-5(9)7(4)8(11,12)13/h2-3H,1H3
• InChI Key： QAVXIBXZQXUVQY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C(C)=C1C(F)(F)F

Additional information on Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-

Chemical Profile of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- (CAS No. 2167351-45-1)

Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-, identified by its CAS number 2167351-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its complex structure featuring bromine, fluorine, and methyl substituents attached to a benzene ring. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.

The structural configuration of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- imparts unique reactivity that is leveraged in the development of novel molecular architectures. The bromo substituent at the ortho position relative to the fluoro group creates a favorable environment for nucleophilic aromatic substitution reactions, while the methyl and trifluoromethyl groups contribute to steric and electronic modulation. Such features make this compound a versatile building block for constructing more complex heterocyclic compounds, which are prevalent in modern drug discovery.

In recent years, there has been growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Research has demonstrated that these molecules can exhibit potent interactions with biological targets, including enzymes and receptors, which are crucial for therapeutic intervention. For instance, derivatives of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- have been investigated for their potential as kinase inhibitors and antimicrobial agents. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity in drug candidates.

One notable application of this compound is in the synthesis of fluorinated benzodiazepines, a class of compounds that exhibit anxiolytic and sedative properties. The introduction of fluorine into the benzodiazepine core has been shown to enhance pharmacokinetic profiles, leading to more effective and longer-lasting therapeutic effects. The specific substitution pattern of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- provides an ideal starting point for such modifications, allowing researchers to fine-tune the electronic and steric environment around the pharmacophore.

The agrochemical industry has also explored the utility of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- as a precursor for developing novel pesticides. Halogenated aromatic compounds are known for their efficacy in pest control due to their ability to disrupt essential biological processes in insects. By incorporating fluorine atoms into the molecular structure, chemists can enhance the lipophilicity and bioavailability of these compounds, ensuring better absorption and distribution within plants or animals. This has led to the discovery of new-generation agrochemicals with improved safety profiles and environmental compatibility.

Advances in computational chemistry have further facilitated the exploration of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-'s potential applications. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level, guiding medicinal chemists in designing more potent and selective drug candidates. Additionally, green chemistry principles have been applied to optimize synthetic routes for this compound, minimizing waste and energy consumption while maintaining high yields.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter the pharmacological properties of a molecule by influencing solubility, metabolic stability, and receptor binding affinity. In the case of Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-, the combination of bromine and fluoro substituents creates a dynamic scaffold that can be further functionalized through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have enabled the synthesis of diverse libraries of heterocyclic compounds with tailored biological activities.

Recent clinical trials have highlighted the importance of fluorinated compounds in oncology research. Molecules derived from Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- have shown promise as inhibitors of tumor growth by targeting specific signaling pathways involved in cancer progression. The ability to precisely modify its structure allows researchers to develop personalized therapies that address individual patient needs. This underscores the compound's significance as a key intermediate in next-generation anticancer drugs.

The development of new synthetic methodologies has also contributed to the growing interest in Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)-. Catalytic processes have been refined to enable efficient functionalization at multiple positions on the benzene ring without compromising regioselectivity. These advancements have not only streamlined production but also opened doors for exploring novel derivatives with enhanced pharmacological properties.

In conclusion,Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- (CAS No. 2167351-45-1) represents a multifaceted compound with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures with significant biological activity. As research continues to uncover new applications for halogenated aromatic compounds,Benzene, 1-bromo-4-fluoro-3-methyl-2-(trifluoromethyl)- is poised to play an increasingly pivotal role in advancing therapeutic strategies across multiple disciplines.